1-((2-Bromophenyl)thio)-3-methylbutan-2-one

• Molecular Formula: C11H13BrOS
• Molecular Weight: 273.19 g/mol
• IUPAC Name: 1-(2-bromophenyl)sulfanyl-3-methylbutan-2-one
• InChI: InChI=1S/C11H13BrOS/c1-8(2)10(13)7-14-11-6-4-3-5-9(11)12/h3-6,8H,7H2,1-2H3
• InChI Key: DERNEYULLIYLGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CSC1=CC=CC=C1Br

Description

1-((2-Bromophenyl)thio)-3-methylbutan-2-one is a sulfur-containing organic compound characterized by a ketone group at the second carbon of a branched 3-methylbutan-2-one backbone and a 2-bromophenylthio substituent. This structure combines electron-withdrawing (bromine) and electron-donating (thioether) groups, which influence its reactivity, stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-((2-Bromophenyl)thio)-3-methylbutan-2-one can be achieved through several methods. One common approach involves the reaction of 2-bromothiophenol with 3-methyl-2-butanone in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 1-((2-Bromophenyl)thio)-3-methylbutan-2-one may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations ensures high yield and purity of the final product. Additionally, purification techniques like recrystallization or chromatography may be employed to isolate the compound from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

1-((2-Bromophenyl)thio)-3-methylbutan-2-one undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thioether group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the butanone structure can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles like amines or thiols through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (m-CPBA)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Amines, thiols, potassium carbonate (K₂CO₃)

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Various substituted aromatic compounds

Scientific Research Applications

1-((2-Bromophenyl)thio)-3-methylbutan-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent or as an intermediate in the synthesis of drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-((2-Bromophenyl)thio)-3-methylbutan-2-one depends on its chemical structure and the specific reactions it undergoes. The bromophenyl group can participate in electrophilic aromatic substitution reactions, while the thioether linkage can undergo oxidation or reduction. These reactions can lead to the formation of various intermediates and products that interact with molecular targets and pathways in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound belongs to a broader class of arylthio ketones, which are studied for their diverse pharmacological and material science applications. Key structural analogs include:

Compound Name	Substituent(s)	Melting Point (°C)	Yield (%)	Biological Activity (pIC50/IC50)	Key Reference(s)
1-(2-Bromophenyl)-2-((5-(1-(6-fluoroquinazolin-4-yl)piperidin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one (5k)	2-Bromophenyl, triazole, quinazoline	192–193	67	Antibacterial, antifungal
1-(3-Chlorophenyl)-2-((5-(1-(6-fluoroquinazolin-4-yl)piperidin-4-yl)-4H-1,2,4-triazol-3-yl)thio)ethan-1-one (5i)	3-Chlorophenyl, triazole, quinazoline	99–100	82	Antibacterial, antifungal
1-(5-Nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone	5-Nitroindole, 4-nitrophenyl	N/A	N/A	Antimalarial (pIC50 = 8.2129)
1-((2-Bromophenyl)thio)propan-2-amine (3b)	2-Bromophenyl, amine	N/A	43	Synthetic intermediate
(2-Bromophenyl)(5-chloropent-1-yn-1-yl)sulfane (5d)	2-Bromophenyl, alkyne	N/A (oil)	N/A	Synthetic precursor

Key Findings

Substituent Position Effects :

• In , moving the halogen from the para (5j: 152–153°C) to the ortho position (5k: 192–193°C) increases the melting point, likely due to enhanced molecular packing via halogen bonding or steric stabilization .
• The ortho-bromine in 5k reduces synthetic yield (67%) compared to meta-chloro (5i: 82%), suggesting steric hindrance during synthesis .

Electronic Effects on Bioactivity: Nitro groups in indolyl-3-ethanone-α-thioethers (e.g., pIC50 = 8.2129) enhance antimalarial activity compared to halogens (e.g., 5k’s antibacterial activity), likely due to increased electron-withdrawing capacity and target affinity .

Spectroscopic Trends :

• Thioether-linked compounds (e.g., 5k, 5i) show characteristic ¹H NMR shifts at δ 7.2–7.8 ppm for aromatic protons and δ 2.5–3.5 ppm for methyl/methylene groups adjacent to sulfur .
• ESI-HRMS data for analogs (e.g., m/z 483.1165 for 5i and 5j) confirm molecular weights and aid structural validation .

Synthetic Methodologies :

• Thioether formation often involves nucleophilic substitution (e.g., reaction of thiols with alkyl halides or epoxides) .
• Column chromatography (petroleum ether/EtOAc) is a common purification method for arylthio ketones .